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Compound of Interest

Compound Name: 2-Octenoic acid

Cat. No.: B1171563

Essential Safety and Handling Guide for 2-Octenoic
Acid

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal procedures for the handling of 2-

Octenoic acid in a laboratory setting. Adherence to these guidelines is crucial for ensuring the
safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

Name: 2-Octenoic acid

CAS Number: 1871-67-6

Molecular Formula: CsH1402[1][2]

Molecular Weight: 142.20 g/mol [1][3]

Hazard Identification and Classification

2-Octenoic acid is classified as a hazardous chemical that causes severe skin burns and eye
damage.[1][4]

* Signal Word: Danger[1][4]
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e Hazard Statements: H314 - Causes severe skin burns and eye damage.[1]

e GHS Pictogram: GHSO05 (Corrosion)[3]

Physical and Chemical Properties

Property

Value

Physical State

Liquid[4]

Appearance

Light yellow[4]

Odor

Odorless to a powerful, oily-musty odor[4][5]

Melting Point/Range

5-6°C/41-42.8 °F[3][4]

Boiling Point/Range

154 °C / 309.2 °F @ 22 mmHg[3][4]

Flash Point 140 °C / 284 °F[4]
Specific Gravity 0.940 - 0.944 g/mL at 25 °CJ[3][4]

N No information available, slightly soluble in
Solubility

water[4][5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure safety when

handling 2-Octenoic acid.
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Protection Type

Required Equipment

Specifications and Usage
Notes

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield is also

recommended.[3]

Must conform to OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[6]

Skin Protection

Chemical-resistant gloves
(e.g., PVC, Neoprene).[7]

Wear appropriate protective
gloves and clothing to prevent

skin exposure.[6]

Protective clothing (e.g., lab

coat, overalls).

Impervious clothing is

recommended.[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149

approved respirator.

Required if exposure limits are

exceeded or if irritation or other
symptoms are experienced.[6]

Ensure adequate ventilation,

especially in confined areas.[4]

Operational and Disposal Plans
Step-by-Step Handling Protocol

e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4]

o Work in a well-ventilated area, preferably under a chemical fume hood.

o Confirm all necessary PPE is available and in good condition.

e Handling:

o Avoid all personal contact, including inhalation of vapors.[7]

o Do not breathe dust, fume, gas, mist, vapors, or spray.[1][4]
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o Wash hands thoroughly after handling.[1][4]

o Keep away from heat, sparks, open flames, and other ignition sources.

o Do not eat, drink, or smoke in areas where 2-Octenoic acid is handled.[8]

e Storage:

[¢]

Store in a dry, cool, and well-ventilated place.[8]

[e]

Keep containers tightly closed when not in use.[8]

[e]

Store locked up.[1][4]

o

Incompatible materials include bases and reducing agents.[4]

Disposal Plan

¢ Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national hazardous waste regulations.[1][4]

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[4]

Emergency Procedures
First-Aid Measures
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Exposure Route

First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.[4]
Remove contact lenses, if present and easy to
do.[4] Continue rinsing. Immediate medical

attention is required.[4]

Skin Contact

Take off immediately all contaminated clothing.
[4] Rinse skin with water/shower.[4] Wash off
immediately with soap and plenty of water while
removing all contaminated clothes and shoes.[4]
Immediate medical attention is required.[4]

Wash contaminated clothing before reuse.[1][4]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[1][4] If not

Inhalation ) ) o o
breathing, give artificial respiration.[4]
Immediate medical attention is required.[4]
Rinse mouth.[1][4] DO NOT induce vomiting.[1]
) [4] Never give anything by mouth to an
Ingestion

unconscious person.[4] Call a physician

immediately.[4]

Accidental Release Measures

e Personal Precautions:

o Ensure adequate ventilation.

o Use personal protective equipment as required.

o Evacuate personnel to safe areas.

e Environmental Precautions:

o Should not be released into the environment.
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o Do not allow material to contaminate ground water system.

e Methods for Containment and Cleaning Up:

o Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,
sawdust).

o Keep in suitable, closed containers for disposal.[4]

Visual Safety Guides

Store in Cool, Dry, Dispose via Approved
Well-Ventilated Area Waste Disposal Plant

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Octenoic acid.
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Evacuate Area Don Appropriate PPE

Contain Spill with
Inert Absorbent

Collect Waste in
Sealed Container

Decontaminate Area

Dispose of Waste
(Follow Protocol)

Click to download full resolution via product page

Caption: Decision process for responding to a 2-Octenoic acid spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Octenoic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171563#personal-protective-equipment-for-
handling-2-octenoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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